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Compound of Interest

Compound Name: Tetrahydrothiophen-3-one

Cat. No.: B087284

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of Tetrahydrothiophen-3-one, including detailed operational and
disposal plans to ensure a secure laboratory environment.

Immediate Safety and Handling Protocols

Tetrahydrothiophen-3-one is a combustible liquid that can cause skin and eye irritation, and
may cause respiratory irritation.[1][2][3] Adherence to strict safety protocols is crucial to mitigate
these risks.

Personal Protective Equipment (PPE):

The following personal protective equipment should be worn at all times when handling
Tetrahydrothiophen-3-one:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye
contact.[2][4]

» Hand Protection: Chemically resistant gloves, such as nitrile rubber, are required.[2][4] It is
important to inspect gloves before use and use proper removal techniques to avoid skin
contact.[5]
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Body Protection: A standard laboratory coat, full-length pants, and closed-toe footwear are
necessary to prevent skin exposure.[2][5] In cases of potential splashing, an apron or a
chemical-protection suit may be required.[6]

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably under
a chemical fume hood, to avoid inhalation of vapors.[2][7] If ventilation is inadequate or
exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.[2]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[2][7]

Do not breathe vapors or mists.[1][2]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2]

Use non-sparking tools and take precautionary measures against static discharge.[7][8]

Wash hands thoroughly after handling.[1][2]

Ensure that eyewash stations and safety showers are readily accessible.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

Keep away from heat, sparks, and flame.[2]

Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[2]

For long-term storage, it is recommended to store at -20°C for up to one month or -80°C for
up to six months, protected from light.[9]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for

Tetrahydrothiophen-3-one.
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Property Value Reference
CAS Number 1003-04-9 [1][2]
Molecular Formula C4H60S [1]
Molecular Weight 102.15 g/mol [1]

Boiling Point 175 °C [1][10]
Flash Point 78 °C (closed cup) [1][2][10]
Density 1.194 g/cm3 at 25°C [1][11]

First Aid Measures

In the event of exposure to Tetrahydrothiophen-3-one, the following first aid measures should
be taken immediately:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[1][2][7]

 In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.[1][2]

[7]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call
an ophthalmologist.[1][2][7]

o If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[1][7]

Operational Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of
Tetrahydrothiophen-3-one, from preparation to disposal.
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Safe Handling Workflow for Tetrahydrothiophen-3-one
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
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tetrahydrothiophen-3-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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